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Abstract
N-Nitrosodimethylamine (NDMA) is a semi-volatile organic chemical classified as a probable

human carcinogen. Its presence in the environment, food, and pharmaceutical products has

garnered significant attention from regulatory bodies and the scientific community. This

technical guide provides an in-depth overview of the primary industrial sources of NDMA and

the complex chemical pathways through which it is formed. It is intended to serve as a

comprehensive resource for researchers, scientists, and drug development professionals

engaged in the identification, mitigation, and control of this critical impurity. This document

summarizes key quantitative data, details relevant experimental protocols, and visualizes

complex formation pathways to facilitate a deeper understanding of NDMA contamination.

Industrial Sources of N-Nitrosodimethylamine
(NDMA)
NDMA is not produced commercially in the United States, except for research purposes. Its

presence in the environment and finished products is primarily the result of unintentional

formation during various industrial processes.[1] Potential industrial sources are widespread

and can be broadly categorized as follows:
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Manufacturing Industries: Several manufacturing sectors have been identified as potential

sources of NDMA, often due to the use of precursor chemicals such as dimethylamine

(DMA) and other alkylamines. These industries include:

Tanneries[1]

Rubber and tire manufacturing[2][3]

Pesticide manufacturing[1]

Dye manufacturing[1]

Soap, detergent, and surfactant industries[4]

Foundries[1]

Fish processing facilities[1]

Alkylamine manufacturing and use sites[1]

Water and Wastewater Treatment: The disinfection of drinking water and wastewater is a

significant source of NDMA formation.[5][6]

Chloramination: The use of chloramines for disinfection is a primary pathway for NDMA

formation in water treatment plants.[5][7] Monochloramine reacts with organic nitrogen

precursors, such as DMA, to form NDMA.[7]

Ozonation: While less common, the ozonation of wastewater or highly contaminated

surface water can also lead to the formation of significant levels of NDMA.[6]

Polymers: The use of certain amine-based polymers as coagulants in water treatment can

also contribute to NDMA formation.[8]

Pharmaceutical Industry: The presence of NDMA in various drug products has led to

widespread recalls and heightened regulatory scrutiny.[9][10] NDMA can form at various

stages, including drug synthesis, manufacturing, and storage.[11]
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API Synthesis and Degradation: The chemical structure of certain active pharmaceutical

ingredients (APIs), such as ranitidine, contains moieties that can degrade to form DMA, a

direct precursor to NDMA.[9] The manufacturing process for some APIs may also involve

the use of solvents, such as N,N-dimethylformamide (DMF), which can contain DMA as an

impurity.[12]

Excipient Contamination: Nitrite impurities are often present in common pharmaceutical

excipients and can react with secondary or tertiary amines in the API or other excipients to

form nitrosamines.[11]

Cross-Contamination: Inadequate cleaning of manufacturing equipment can lead to cross-

contamination with nitrosamines or their precursors.[13]

Rocket Fuel: The use of unsymmetrical dimethylhydrazine (UDMH) as a liquid rocket fuel

has resulted in significant NDMA contamination in groundwater at and near aerospace

facilities.[14]

Quantitative Data on NDMA Formation
The following tables summarize quantitative data on NDMA levels from various industrial and

pharmaceutical sources.

Table 1: NDMA Concentrations in Industrial Settings
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Industrial Sector Sample Type
NDMA
Concentration

Reference

Rubber Industry
Air (Curing/Post-

treating)

-3% to -19% per year

reduction over two

decades

[3]

Rubber Industry

Air

(Maintenance/Enginee

ring)

+13% per year

increase over two

decades

[3]

Rubber Industry Air (General) 0.10 to 0.98 µg/m³ [15]

Industrial Area

(Austria)
Ambient Air 0.01 to 0.04 µg/m³ [16]

Chemical Production

Facility
Air (Perimeter) Up to 0.230 µg/m³ [4]

Chemical Production

Facility
Air (Nearby) Up to 0.079 µg/m³ [4]

Wastewater Treatment

Plant
Effluent (Secondary)

3.6 ng/L (with 0.05

mM monochloramine)
[7]

Wastewater Treatment

Plant
Effluent (Secondary)

111 ng/L (with 0.5 mM

monochloramine)
[7]

Drinking Water

(Chloramination)
Finished Water Max: 0.630 µg/L [4]

Drinking Water

(Chlorination)
Finished Water Max: 0.0846 µg/L [4]

Table 2: NDMA Levels in Pharmaceutical Products
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Drug Product Dosage Form NDMA Level Reference

Valsartan
API and Finished

Product
Should be < 0.3 ppm [13]

Metformin Slow Release

Concentrations

exceeding 96 ng/day

led to recalls

[9]

Ranitidine Various

Concentrations

exceeding 96 ng/day

led to recalls

[9]

Various Sartans
API and Finished

Product

Quantifiable by LC-

MS/MS

Formation Pathways of NDMA
The formation of NDMA is a complex process involving the reaction of a secondary or tertiary

amine with a nitrosating agent. The specific pathways can vary depending on the

environmental matrix and the precursors present.

General Formation Pathway: Nitrosation of
Dimethylamine (DMA)
The most fundamental pathway for NDMA formation is the reaction of dimethylamine (DMA)

with a nitrosating agent, such as nitrite (NO₂⁻), under acidic conditions. The nitrous acid formed

in situ is the key reactant.

Dimethylamine (DMA)

N-Nitrosodimethylamine (NDMA)

Nitrosating Agent
(e.g., Nitrite, NOₓ)

Click to download full resolution via product page
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Caption: General nitrosation of dimethylamine to form NDMA.

Formation Pathways in Water Treatment
During water disinfection with chloramines, NDMA is primarily formed through the reaction of

monochloramine with DMA. This pathway involves the formation of an unsymmetrical

dimethylhydrazine (UDMH) intermediate, which is subsequently oxidized to NDMA.[7]

Step 1: UDMH Formation

Step 2: Oxidation

Dimethylamine (DMA) Unsymmetrical Dimethylhydrazine (UDMH)

Monochloramine (NH₂Cl)

NDMAMonochloramine (oxidant)

Click to download full resolution via product page

Caption: NDMA formation via the UDMH pathway during chloramination.

Formation Pathways in Pharmaceutical Products
In pharmaceutical products, NDMA can form from the degradation of the active pharmaceutical

ingredient (API) or from impurities present in the API, excipients, or solvents.

Certain APIs, such as ranitidine, can degrade to form DMA. This DMA can then react with nitrite

impurities, often found in excipients, to form NDMA, particularly under conditions of heat and

humidity.
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Vulnerable API
(e.g., Ranitidine)

Degradation
(Heat, Humidity)

Dimethylamine (DMA)

NDMA

Nitrite Impurity
(from Excipients)

Solvent
(e.g., DMF)

DMA Impuritycontains

NDMA

Nitrosating Agent

Concentrated Extract

Large Volume Injection (e.g., 8 µL)

Gas Chromatograph (GC)
- Capillary Column

Chemical Ionization (CI)

Tandem Mass Spectrometer (MS/MS)
- Triple Quadrupole or Ion Trap

Detection and Quantification

 

Prepared Sample Extract

UHPLC/HPLC Injection

Liquid Chromatograph
- Reversed-Phase C18 Column

Electrospray Ionization (ESI)
or Atmospheric Pressure Chemical Ionization (APCI)

Tandem Mass Spectrometer (MS/MS)
- Triple Quadrupole or High-Resolution MS

Detection and Quantification (MRM)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Nitrosodimethylamine (NDMA): A Technical Guide to
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pathways-of-ndma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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